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Stable Diffusion 3 introduces a paradigm shift from the U-Net-based architectures of previous

versions to a transformer-based model.[2] This change is coupled with a novel generative

process based on a Rectified Flow (RF) formulation, which fundamentally alters how the model

transitions from noise to a coherent image.[1][4]

Rectified Flow (RF) Formulation
Unlike traditional diffusion models that follow complex, curved paths to denoise an image,

Stable Diffusion 3 employs a Rectified Flow (RF) formulation.[1] This method connects data

and noise along a straight, linear trajectory during training.[1][5] The primary advantage of this

approach is the creation of straighter inference paths, which enables high-quality image

generation in fewer sampling steps, thereby increasing efficiency.[1][6]
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Caption: Conceptual difference between Rectified Flow and standard Diffusion paths.

Experimental Protocol: Reweighting the Trajectory
To further enhance the Rectified Flow model, SD3 introduces a novel trajectory sampling

schedule.[1] The methodology is based on the hypothesis that the middle parts of the noise-to-

image trajectory represent the most challenging prediction tasks.[1] Therefore, the training

process is modified to assign more weight to these intermediate steps.[1][7] This reweighting

strategy, also referred to as logit-normal timestep sampling, focuses the model's learning on

the most critical stages of detail refinement, leading to improved image quality and faster

convergence.[7] This approach was validated through comparative tests against 60 other

diffusion trajectories, where the re-weighted RF variant demonstrated consistently superior

performance.[1][3]
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Multimodal Diffusion Transformer (MMDiT)
Architecture
The core of Stable Diffusion 3 is its Multimodal Diffusion Transformer (MMDiT) architecture,

which builds upon the Diffusion Transformer (DiT) model.[1][3] The key innovation of MMDiT is

its approach to handling the two different modalities of input: image and text representations.[1]

Data Representation and Preprocessing
Image Representation: High-resolution images are computationally expensive to process

directly.[7] SD3 addresses this by using an enhanced Variational Autoencoder (VAE) to

compress images into a smaller latent space.[1][7] This VAE utilizes a downsampling factor of 8

and a 16-channel latent space, which efficiently preserves critical visual details while reducing

computational load.[7]

Text Representation: To achieve a nuanced understanding of text prompts, SD3 employs three

separate, pre-trained text encoders: two CLIP models (OpenCLIP-ViT/G and CLIP-ViT/L) and a

T5-XXL model.[1][5][8] This multi-encoder approach provides rich textual embeddings that

guide the image generation process. For greater efficiency during inference, the memory-

intensive 4.7B parameter T5 text encoder can be excluded with only a slight reduction in text

adherence, though it is recommended for generating high-quality typography.[3]

Modality-Specific Processing
A defining feature of the MMDiT is the use of two separate sets of weights for processing image

and text embeddings.[1][9] This is equivalent to having two independent transformers, one for

each modality.[1] The sequences from both transformers are then joined for the attention

operation.[1][9] This allows information to flow bidirectionally between the image and text

tokens, significantly improving the model's overall comprehension of the prompt and its ability

to render accurate typography within the generated image.[1]
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MMDiT: Modality-Specific Processing
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Caption: Core concept of the Multimodal Diffusion Transformer (MMDiT) block.

Training Dataset and Strategy
The training of Stable Diffusion 3 models involves a multi-stage process using a combination of

publicly available and synthetic data. The training data for the SD3 Medium model is

summarized below.

Training Dataset Composition

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1575901/docs?utm_src=pdf-body-img#core-methodology-a-shift-to-rectified-flow-and-transformers
https://www.benchchem.com/product/b1575901/docs?utm_src=pdf-body#core-methodology-a-shift-to-rectified-flow-and-transformers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stage Dataset Composition Number of Images

Pre-training
Synthetic data and filtered

publicly available data
~1,000,000,000[8][10]

Fine-tuning
High-quality aesthetic images

for specific content/style
~30,000,000[8][10]

Fine-tuning Preference data images ~3,000,000[8][10]

Experimental Protocols: Scaling and Stability
Scaling Study: A comprehensive scaling study was conducted by training models of varying

sizes, from a 15-block, 450M parameter model to a 38-block, 8B parameter version.[1] The

results showed a consistent and predictable decrease in validation loss as both model size and

the number of training steps increased, confirming the scalability of the MMDiT architecture.[1]

High-Resolution Training: Training large-scale transformers at high resolutions presents

stability challenges.[6] To mitigate this, SD3 employs a two-stage training protocol:

First Stage: The model is initially trained at a lower resolution of 256x256 pixels.[6]

Second Stage: The model is then fine-tuned at higher resolutions using images with mixed

aspect ratios.[6]

This strategy ensures stable training while allowing the model to learn the fine-grained details

necessary for high-resolution image synthesis.

Overall Experimental Workflow
The end-to-end workflow of Stable Diffusion 3 integrates the aforementioned components into

a cohesive system for transforming a text prompt into a high-quality image.

Caption: High-level data flow in the Stable Diffusion 3 architecture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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